Cas no 2138246-68-9 (Acetamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methoxy-)

• Product Name: Acetamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methoxy-
• CAS No: 2138246-68-9
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5259907
• Update Time: 2025-07-21

Acetamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methoxy-

• Inchi： 1S/C12H18N2O2/c1-8-4-5-11(9(2)10(8)6-13)14-12(15)7-16-3/h4-5H,6-7,13H2,1-3H3,(H,14,15)
• InChI Key： RJMNCAMQMFLHLU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(CN)=C1C)(=O)COC

Additional information on Acetamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methoxy-

Comprehensive Overview of Acetamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methoxy- (CAS No. 2138246-68-9)

Acetamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methoxy- is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. With the CAS registry number 2138246-68-9, this compound is often explored for its potential applications in drug discovery and material science. Its structural features, including the aminomethyl and methoxy functional groups, make it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methoxy-acetamide has increased due to its relevance in developing novel therapeutics. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active compounds. The compound's ability to interact with specific enzymatic pathways has made it a subject of study in cancer research and neurodegenerative disease investigations, aligning with current trends in precision medicine.

The synthesis of Acetamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methoxy- involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the introduction of the aminomethyl group and the methoxy substitution, which are critical for achieving the desired pharmacological properties. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation.

From an industrial perspective, this compound is valued for its potential in crop protection formulations. Its structural motifs are being evaluated for their efficacy in enhancing the stability and bioavailability of agrochemicals. This aligns with the growing focus on sustainable agriculture and green chemistry, as stakeholders seek environmentally friendly alternatives to traditional pesticides.

One of the frequently asked questions about CAS No. 2138246-68-9 revolves around its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, making it suitable for laboratory-scale applications. However, its stability in aqueous environments requires further investigation, particularly for drug delivery systems.

The future prospects of N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methoxy-acetamide are promising, with ongoing research exploring its derivatives for enhanced bioactivity. Innovations in computational chemistry and AI-driven drug design are expected to accelerate the discovery of new applications, addressing unmet needs in healthcare and agriculture. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in next-generation innovations.